3-((5-((2,5-dimethylbenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(2,5-dimethylphenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C26H24N4O2S2/c1-17-8-9-18(2)19(14-17)16-33-25-28-27-24(30(25)20-10-12-21(32-3)13-11-20)15-29-22-6-4-5-7-23(22)34-26(29)31/h4-14H,15-16H2,1-3H3
• InChI Key: OWBHWIZLUFUYGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C26H24N4O2S2
• Molecular Weight: 488.6 g/mol
• CAS No.: 847403-32-1

Description

This compound is a heterocyclic hybrid molecule featuring a 1,2,4-triazole core substituted with a 2,5-dimethylbenzylthio group at position 5, a 4-methoxyphenyl group at position 4, and a benzo[d]thiazol-2(3H)-one moiety linked via a methyl group at position 2. Its synthesis likely follows protocols similar to those described for analogous triazole derivatives, such as the base-mediated alkylation or thioetherification of triazole-thiol intermediates in the presence of catalysts like InCl₃ . The benzo[d]thiazol-2(3H)-one component is a privileged scaffold in medicinal chemistry, associated with diverse bioactivities, including anti-inflammatory and antimicrobial effects .

Biological Activity

The compound 3-((5-((2,5-dimethylbenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a synthetic derivative that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, antifungal, anticancer properties, and mechanisms of action based on existing research.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Triazole Ring : Known for its biological activity, particularly in pharmaceuticals.
• Thiazole Ring : Often associated with antimicrobial properties.
• Dimethylbenzyl Group : Contributes to lipophilicity and may enhance biological activity.

The molecular formula is $C_{21}H_{22}N_4O_2S$, with a molecular weight of approximately 398.49 g/mol.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For example:

• In vitro Studies : Compounds related to triazoles have shown effectiveness against various bacterial strains such as Staphylococcus aureus and Escherichia coli .
• Mechanism : The mechanism often involves disruption of the bacterial cell wall or inhibition of critical enzymes necessary for bacterial survival.

Antifungal Activity

The antifungal potential is noteworthy:

• Fungal Pathogens : Similar derivatives have demonstrated efficacy against fungi like Candida albicans.
• Research Findings : A study highlighted that triazole derivatives can inhibit ergosterol synthesis, a vital component of fungal cell membranes .

Anticancer Activity

The anticancer properties of this compound are particularly promising:

• Cell Line Studies : Preliminary studies have shown cytotoxic effects against various cancer cell lines, including breast and pancreatic cancer cells. For instance, triazole derivatives have been reported to induce apoptosis in cancer cells through the activation of caspases .
• Targeting Mechanisms : The compound may inhibit specific kinases involved in cancer cell proliferation or alter signaling pathways that promote tumor growth.

Case Studies

Compound	Biological Activity	Reference
1	Antimicrobial
2	Antifungal
3	Anticancer

The biological activity of this compound can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as cytochrome P450 enzymes involved in drug metabolism and fungal growth.
• Receptor Modulation : It may act on specific receptors in cancer cells, altering their signaling pathways and leading to reduced proliferation.
• Cell Membrane Disruption : By integrating into microbial membranes, it disrupts their integrity and function.

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against related triazole, thiazole, and benzothiazolone derivatives. Below is a detailed comparison:

Structural Analogues

a. Triazole-Thioether Derivatives

• 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4) : Shares a triazole-thioether backbone but lacks the benzothiazolone moiety. Exhibits isostructural crystallinity (triclinic, P¯1 symmetry) and planar molecular conformations, differing from the target compound’s likely non-planar structure due to steric hindrance from the 2,5-dimethylbenzyl group.

b. Benzothiazolone Derivatives

• 3-Ethyl-6-((4-methoxyphenyl)(o-tolyl)methyl)benzo[d]thiazol-2(3H)-one (3hf) :
  • Contains the benzothiazolone core but replaces the triazole-thioether side chain with a substituted methyl group.
  • Synthesized via Friedel-Crafts alkylation, highlighting divergent synthetic routes compared to the target compound’s thioetherification strategy.

c. Thiazolo-Triazol Hybrids

• (5Z)-5-{[3-(4-Butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one :
  • Features a fused thiazolo-triazol system but lacks the benzylthio substituent.
  • Demonstrates how methoxyphenyl groups enhance solubility and π-π stacking interactions, a property likely shared with the target compound.

Key Observations :

• The 2,5-dimethylbenzylthio group in the target compound may enhance lipophilicity and membrane permeability compared to simpler alkylthio chains .
• The 4-methoxyphenyl substituent, common in compounds like 3hf and thiazolo-triazol hybrids, is associated with improved pharmacokinetic profiles due to metabolic stability .
• The absence of a benzothiazolone moiety in triazole-thioether analogues (e.g., Compound 4) correlates with reduced reported bioactivity, underscoring the importance of this scaffold .